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Compound of Interest

Fmoc-Phe-Ser(Psi(Me,Me)pro)-
OH

Cat. No.: B613372

Compound Name:

For researchers, scientists, and drug development professionals, ensuring laboratory safety
and proper chemical handling is paramount. This guide provides essential safety and logistical
information for the proper disposal of Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH, a specialized
dipeptide derivative used in solid-phase peptide synthesis (SPPS).

Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH, with the chemical formula C30H30N206 and a molecular
weight of 514.57 g/mol , is utilized in laboratory settings for the manufacture of substances|1].
While a safety data sheet for the similar compound Fmoc-Gly-Ser(psi(Me, Me)pro)-OH
classifies it as not a hazardous substance or mixture, proper disposal protocols are crucial to
maintain a safe research environment and comply with regulations[2].

Personal Protective Equipment (PPE) and Safety
Measures

Before handling or disposing of Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH, it is essential to be
equipped with the appropriate personal protective equipment. This includes:

» Eye/Face Protection: Safety glasses with side-shields conforming to approved standards
(e.g., NIOSH or EN 166) are necessary to protect against dust particles and splashes|3].

» Skin Protection: Wear impervious clothing and handle with gloves. The type of protective
equipment must be selected according to the concentration and amount of the dangerous
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substance at the specific workplace[3].

» Respiratory Protection: In situations where dust formation is possible, use a NIOSH-
approved respirator.

o Hygiene Practices: Always wash hands before breaks and at the end of the workday. Avoid
contact with skin and eyes|[3].

Disposal Procedures for Unused or Expired Solid
Compound

Solid, unused, or expired Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH should be handled as chemical

waste.
e Segregation: Do not mix the solid compound with other chemical waste[4].

o Packaging: Place the solid waste in a clearly labeled, sealed container. The label should
include the chemical name, quantity, and the date of disposal[4].

o Collection: Dispose of the container through your institution's designated hazardous waste
management program. Consult with your institution's safety officer for specific collection
schedules and procedures[4].

Disposal of Waste from Solid-Phase Peptide
Synthesis (SPPS)

Waste generated during SPPS, including reaction mixtures, wash solvents, and deprotection
solutions, must be treated as hazardous waste due to the presence of various chemicals.

 Liquid Waste Collection: All liquid waste, including solvents such as Dimethylformamide
(DMF) and Dichloromethane (DCM), piperidine solutions used for Fmoc deprotection, and
cleavage cocktails (e.g., containing Trifluoroacetic acid - TFA), must be collected[4].

» Designated Waste Container: Use a designated and properly labeled hazardous waste
container. The label should clearly state "Hazardous Waste" and list the chemical
constituents (e.g., DMF, Piperidine, TFA, Fmoc-byproducts), along with the date[4].
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o Final Disposal: The collected hazardous waste container should be disposed of through your
institution's official chemical waste disposal service.

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Fmoc-Phe-
Ser(Psi(Me,Me)pro)-OH.

Property Value Reference
Molecular Formula C30H30N206 [1]
Molecular Weight 514.57 g/mol [1]

CAS Number 878797-01-4 [1]
Appearance White to off-white powder

Experimental Workflow for Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH and its associated waste streams.
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Caption: Disposal workflow for Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH.

By adhering to these procedures, researchers can ensure the safe handling and disposal of
Fmoc-Phe-Ser(Psi(Me,Me)pro)-OH, minimizing risks to themselves and the environment.
Always consult your institution's specific safety guidelines and the full Safety Data Sheet (SDS)
for the most comprehensive information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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